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Compound of Interest

Compound Name:

1-[1-(2-

Phenylethyl)cyclopentyl]methana

mine

Cat. No.: B13601486

Get Quote

Executive Summary & Chemical Context[1][2][4][5]
[6][7]
Compound Identity: 1-[1-(2-phenylethyl)cyclopentyl]methanamine Molecular Formula:

C₁₄H₂₁N Molecular Weight: 203.33 g/mol CAS Registry: (Specific isomer often unassigned;

generic scaffold referenced in patent literature for CNS agents).[1][2][3][4]

This guide serves as a definitive protocol for the structural elucidation and quality control of 1-
[1-(2-phenylethyl)cyclopentyl]methanamine. Structurally, this molecule represents a "hybrid"

scaffold—combining the lipophilic core of cycloalkyl-based dissociatives (similar to

ethenylcyclidine precursors) with a phenethylamine-like side chain.[1][2][3]

In drug development, this primary amine is a critical intermediate for N-alkylated derivatives

targeting NMDA or dopamine receptors.[2][3][4] In forensic analysis, it represents a potential

New Psychoactive Substance (NPS) or a synthesis byproduct.[2][3][4]
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Key Structural Feature for Analysis: The molecule possesses a quaternary carbon at position 1

of the cyclopentyl ring.[1][2][3][4] This lack of a methine proton at the junction point is the

diagnostic "fingerprint" that dictates the specific NMR splitting patterns and mass spectral

fragmentation pathways described below.

Mass Spectrometry (MS) Profiling[1][2][3][4]
Objective: To confirm molecular weight and elucidate the carbon skeleton via fragmentation

logic.

Experimental Parameters (High-Resolution ESI-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[1][2][3][4]

Spray Voltage: 3.5 kV.[2][3][4]

Collision Energy: Stepped (15, 30, 45 eV) for MS/MS.

Solvent: Methanol/Water (50:[1][2][3][4]50) + 0.1% Formic Acid.[1][2][3][4]

Spectral Interpretation[1][3][4]
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m/z (Ion) Identity
Mechanistic Origin
(Causality)

204.175 [M+H]⁺

Protonated molecular ion.[1][3]

[4] Confirms formula

C₁₄H₂₂N⁺.[1][2][3][4]

187.148 [M+H - NH₃]⁺

Diagnostic: Loss of ammonia

from primary amine.[1][2][3][4]

Characteristic of aliphatic

amines in ESI.

112.112 [C₇H₁₄N]⁺

Core Fragment: Cleavage of

the phenylethyl chain.[1][2][3]

[4] Represents the

(cyclopentyl)methanamine

cation.[1][2][3][4]

91.054 [C₇H₇]⁺

Tropylium Ion: Highly stable

aromatic fragment derived

from the 2-phenylethyl chain.

[1][2][3][4] Dominant in higher

energy collisions.[2][3][4]

30.034 [CH₂=NH₂]⁺

Alpha-Cleavage: Classic

amine fragmentation.[1][2][3]

[4] Cleavage of the C1-

CH₂NH₂ bond.[2][3][4]

Validation Check:

Isotopic Pattern: The [M+1] peak at m/z 205.178 should be approximately 15.5% of the

parent peak intensity (due to 14 carbons), confirming the carbon count.[1][2][3][4]

Infrared Spectroscopy (FT-IR)[1][2][3]
Objective: Functional group verification, specifically distinguishing the primary amine from

secondary/tertiary impurities.
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Experimental Protocol (ATR-FTIR)
Blanking: Clean diamond crystal with isopropanol; collect background (32 scans).[1][2][3][4]

Deposition: Apply 1-2 mg of neat oil or HCl salt to the crystal.[1][2][3][4]

Acquisition: 4000–600 cm⁻¹, 4 cm⁻¹ resolution.[2][3][4]

Band Assignment Table
Frequency (cm⁻¹) Vibration Mode Structural Correlate

3380, 3310 N-H Stretch (Doublet)

Primary Amine (-NH₂). A single

band here would indicate a

secondary amine impurity.

3020–3080 C-H Stretch (sp²)
Aromatic ring protons

(Phenylethyl group).[1][2][3][4]

2850–2960 C-H Stretch (sp³)
Cyclopentyl ring and

methylene chain.[1][2][3][4]

1600, 1495 C=C Ring Stretch Aromatic skeletal vibrations.

1580–1650 N-H Bend (Scissoring)
Primary amine bending mode.

[1][2][3][4]

700, 750 C-H Out-of-Plane

Monosubstituted benzene ring

(strong diagnostic for the

phenyl group).[1][2][3][4]

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5]
Objective: Definitive structural proof and purity assessment. Solvent: CDCl₃ (Chloroform-d) for

free base; D₂O or DMSO-d₆ for salts.[1][2][3][4]

¹H NMR (400 MHz, CDCl₃)
Note: The molecule has a plane of symmetry passing through C1, the two exocyclic chains,

and bisecting the C3-C4 bond.[2][3][4] However, the methylene protons in the ring may exhibit

complex coupling.[1][2][3][4]
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Interpretation
Logic

7.15 – 7.30 Multiplet 5H Ar-H

Monosubstituted

phenyl ring.[1][2]

[3]

2.65 Singlet 2H C(1)-CH₂-NH₂

Critical Proof:

Appears as a

singlet because

C1 is quaternary

and achiral (no

diastereotopic

splitting).[1][2][3]

[4]

2.58 Triplet (broad) 2H Ph-CH₂-CH₂-
Benzylic protons.

[1][2][3][4]

1.65 – 1.80 Multiplet 6H
Ring CH₂ +

Chain

Overlap of

cyclopentyl

protons and the

CH₂ adjacent to

the quaternary

center.[1][2][3][4]

1.40 – 1.60 Multiplet 4H Ring CH₂

Remaining

cyclopentyl

envelope.[1][2][3]

[4]

1.10 Broad Singlet 2H -NH₂

Exchangeable

with D₂O

(disappears on

shake).[1][2][3][4]

¹³C NMR (100 MHz, CDCl₃)
Quaternary Carbon (C1): ~48.5 ppm.[1][2][3][4] (Low intensity, disappears in DEPT-135).[2]

[3][4]
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Amine Methylene (-CH₂NH₂): ~55.2 ppm.[1][2][3][4]

Aromatic Region: ~142.5 (Ipso), 128.4 (Meta), 128.2 (Ortho), 125.8 (Para).[1][2][3][4]

Aliphatic Chain: ~31.0 ppm (Ph-CH₂-), ~38.5 ppm (-CH₂-Cquat).[1][2][3]

Cyclopentyl Ring: ~35.0 ppm (C2/C5), ~24.5 ppm (C3/C4).[1][2][3][4]

Analytical Workflow & Logic
The following diagram illustrates the decision tree for characterizing this compound, ensuring

no "false positives" from structural isomers (e.g., N-ethyl-1-phenylcyclopentan-1-amine).
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Unknown Sample
(C14H21N)

1. High-Res MS (ESI+)

m/z 204.175 Found?

No (Recalibrate)

2. IR Spectroscopy

Yes

Doublet @ 3300-3400 cm-1?

Singlet = Secondary Amine
(Isomer Alert)

No

3. 1H NMR (CDCl3)

Yes (Primary Amine)

CH2-N is Singlet?

Doublet/Q = CH-NH2 present
(Wrong connectivity)

No

Identity Confirmed:
1-[1-(2-phenylethyl)cyclopentyl]methanamine

Yes (Quaternary C1)

Click to download full resolution via product page
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Caption: Logical decision tree for excluding isomers (secondary amines or non-quaternary

analogs) during characterization.

Synthesis of Reference Material (Contextual)
To validate the spectra, the standard is typically synthesized via the reduction of 1-(2-

phenylethyl)cyclopentanecarbonitrile.[1][2][3]

Precursor: 1-(2-phenylethyl)cyclopentanecarbonitrile (Nitrile stretch at ~2230 cm⁻¹ in IR).[1]

[2][3][4]

Reaction: Reduction using LiAlH₄ in THF.

Purification: Acid-base extraction.[1][2][3][4]

Note: Incomplete reduction results in a secondary amine impurity (dimerization) or residual

nitrile.[2][3][4] The IR step (Section 3) is critical to rule out the nitrile precursor.[1][2][3][4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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